Cas no 340812-89-7 (2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile)

• Product Name: 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
• CAS No: 340812-89-7
• MF: C₁₇H₁₃BrN₂OS
• MW: 373.266921758652
• CID: 5853701
• PubChem ID: 2313071
• Update Time: 2025-07-21

2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-(4-bromophenyl)-2-oxoethyl)thio)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• 5H-Cyclopenta[b]pyridine-3-carbonitrile, 2-[[2-(4-bromophenyl)-2-oxoethyl]thio]-6,7-dihydro-
• 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
• F1187-0049
• DTXSID70368028
• AKOS001032397
• SR-01000908381
• 340812-89-7
• Z56827328
• EU-0076301
• SR-01000908381-1
• 6213-16-7

• Inchi： 1S/C17H13BrN2OS/c18-14-6-4-11(5-7-14)16(21)10-22-17-13(9-19)8-12-2-1-3-15(12)20-17/h4-8H,1-3,10H2
• InChI Key： FBRYDWBAHYMZNP-UHFFFAOYSA-N
• SMILES： C12CCCC1=CC(C#N)=C(SCC(C1=CC=C(Br)C=C1)=O)N=2

Computed Properties

• Exact Mass: 371.99320g/mol
• Monoisotopic Mass: 371.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 524.1±50.0 °C(Predicted)
• pka: -0.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile: A Novel Scaffold for Targeted Therapeutic Applications

CAS No. 340812-89-7 represents a unique chemical entity with a complex molecular architecture that has attracted significant attention in the field of medicinal chemistry. This compound, characterized by its 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl} substituent and cyclopenta[b]pyridine-3-carbonitrile core, exhibits structural features that align with emerging trends in drug discovery. Recent studies have demonstrated its potential as a bispecific ligand capable of modulating multiple biological targets, making it a promising candidate for the development of novel therapeutics.

The cyclopenta[b]pyridine-3-carbonitrile framework serves as a versatile scaffold for the synthesis of bioactive molecules. Its conjugated system and electron-deficient nature enable the compound to interact with various protein receptors and enzyme active sites. The 4-bromophenyl group, a key functional component of the molecule, contributes to its aromaticity and hydrophobic interactions, which are critical for its binding affinity to target proteins. This structural motif has been extensively explored in recent years for its applications in anti-inflammatory and anti-cancer drug design.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the synthetic accessibility of this compound and its potential for drug repurposing. The 2-oxoethyl moiety, a derivative of acetyl groups, imparts additional reactivity to the molecule, enabling it to act as a prodrug or bioisostere in certain contexts. These structural features have been leveraged to design compounds with improved metabolic stability and cell permeability, which are essential for effective therapeutic applications.

The sulfanyl group in the 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl} substituent plays a pivotal role in the molecule's electrophilic reactivity and redox behavior. Studies have shown that this functional group can participate in Michael addition reactions and Suzuki coupling processes, which are critical for the synthesis of complex heterocyclic compounds. These synthetic capabilities have been utilized to develop derivatives with enhanced selectivity and potency in various biological systems.

Emerging evidence suggests that this compound may exhibit multitargeting properties, which are increasingly relevant in the treatment of complex diseases such as cancer and neurodegenerative disorders. The cyclopenta[b]pyridine-3-carbonitrile core has been shown to interact with multiple kinase families, including EGFR, ALK, and SRC, through hydrogen bonding and π-π stacking interactions. This multitargeting profile could enable the compound to address drug resistance and multifactorial pathologies more effectively than traditional monotherapy approaches.

Recent advances in computational chemistry have provided insights into the binding mechanisms of this compound. Molecular docking studies have revealed that the 4-bromophenyl group can form electrostatic interactions with pH-sensitive residues in target proteins, while the carbonitrile functionality can engage in hydrogen bonding with serine and threonine residues. These interactions are crucial for the compound's selectivity and efficacy in biological systems.

The synthesis of this compound has been optimized using green chemistry principles, which is a growing trend in pharmaceutical development. The use of microwave-assisted protocols and catalytic systems has enabled the efficient preparation of this molecule with minimal environmental impact. These synthetic methods are particularly relevant for large-scale production and drug development pipelines that prioritize sustainability and cost-effectiveness.

Preclinical studies have demonstrated the antitumor activity of this compound in mouse xenograft models. The molecule has shown significant inhibition of tumor growth in human breast cancer cell lines, with minimal toxicity to normal cells. These findings suggest that the compound could be a valuable candidate for the development of targeted therapies with improved therapeutic indices.

Further research is needed to fully characterize the pharmacokinetic profile and metabolic fate of this compound. The hydrophobicity of the 4-bromophenyl group and the polarity of the carbonitrile functionality may influence its absorption, distribution, and excretion in vivo. Understanding these properties is essential for optimizing the compound's bioavailability and clinical potential.

In conclusion, the CAS No. 340812-89-7 compound represents a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with recent advances in drug discovery and synthetic chemistry, position it as a valuable candidate for the treatment of complex diseases. Continued research into its biological activity, synthetic accessibility, and pharmacological properties will be critical for its successful translation into clinical applications.